propyl 4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate

• IUPAC Name: propyl 4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
• InChI: InChI=1S/C19H23NO5S2/c1-4-10-25-17(21)6-5-9-20-18(22)16(27-19(20)26)12-13-7-8-14(23-2)15(11-13)24-3/h7-8,11-12H,4-6,9-10H2,1-3H3/b16-12-
• InChI Key: NABJGUILWRWDGT-VBKFSLOCSA-N
• Canonical SMILES: CCCOC(=O)CCCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)SC1=S
• Isomeric SMILES: CCCOC(=O)CCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OC)OC)/SC1=S
• Molecular Formula: C19H23NO5S2
• Molecular Weight: 409.5 g/mol

Description

Propyl 4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate is a useful research compound. Its molecular formula is C19H23NO5S2 and its molecular weight is 409.52. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• Compounds similar to the one have been synthesized and demonstrated moderate antitumor activity against various malignant tumor cells, with specific sensitivity in the UO31 renal cancer cell line (Horishny & Matiychuk, 2020).
• Another study synthesized derivatives that exhibited moderate antitumor activity against human cancer cell lines, particularly leukemia cells (Horishny & Matiychuk, 2021).

Antimicrobial and Antifungal Activity

• Certain derivatives of similar compounds have shown promising antimicrobial activities, suggesting potential applications in treating microbial infections (Gouda, Berghot, Shoeib, & Khalil, 2010).
• Some novel compounds synthesized from related structures demonstrated high antioxidant and anticancer activities, indicating their potential in oxidative stress-related therapies (Saied, Kandeel, Abdelwahab, & Ahmed, 2019).

Pharmaceutical Applications

• Research on similar compounds has focused on their synthesis, physicochemical properties, and drug likeness, suggesting their potential in drug development and therapeutic applications (Horishny & Matiychuk, 2021).
• Another study synthesized a novel compound with potent antifungal properties and characterized its physicochemical properties, indicating its relevance in antifungal drug development (Volkova, Levshin, & Perlovich, 2020).

Solar Cell Applications

• A related organo-sulfur compound was used as a redox couple in dye-sensitized and quantum-dot sensitized solar cells, demonstrating the versatility of similar compounds in renewable energy technologies (Rahman, Wang, Nath, & Lee, 2018).

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes like tyrosinase .

Mode of Action

It’s known that compounds with similar structures, such as (z)-5-(3-hydroxy-4-methoxybenzylidene)-2-iminothiazolidin-4-one (mhy773), inhibit tyrosinase, an enzyme crucial for melanin production . The compound interacts with the active site of tyrosinase, leading to its inhibition .

Biochemical Pathways

The compound likely affects the melanogenesis pathway, given its potential inhibitory effect on tyrosinase . Tyrosinase is a key enzyme in melanin synthesis, and its inhibition can lead to reduced melanin production .

Pharmacokinetics

The presence of the 3,4-dimethoxybenzyl group in similar compounds has been shown to increase the solubility and stability of the precursor .

Result of Action

The inhibition of tyrosinase by this compound could potentially lead to a decrease in melanin production . This could have implications in the treatment of hyperpigmentation disorders or in the development of skin-whitening products .

Action Environment

Environmental factors such as temperature and the presence of protons can influence the action of this compound. For instance, the 3,4-dimethoxybenzyl group, which increases the solubility and stability of similar compounds, becomes cleaved off during monolayer formation, especially at elevated temperatures (60 °C) and in the presence of protons (trifluoroacetic acid) .